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Compound of Interest

1-(4-Bromo-2-
Compound Name:
methylphenyl)ethanone

cat. No.: B1291378

CAS Number: 65095-33-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Bromo-2-methylphenyl)ethanone is a substituted acetophenone derivative that serves
as a valuable building block in synthetic organic chemistry. Its structural features, including a
reactive ketone group and a substituted phenyl ring, make it a versatile precursor for the
synthesis of a wide range of heterocyclic compounds and other complex organic molecules.
This guide provides a comprehensive overview of its chemical properties, synthesis, and
applications, with a particular focus on its role in the development of novel therapeutic agents.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-(4-Bromo-2-
methylphenyl)ethanone is presented in the table below. This data is essential for its proper
handling, storage, and use in experimental settings.
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Property Value Reference
CAS Number 65095-33-2 [1]
Molecular Formula CoHsBro

Molecular Weight 213.07 g/mol

IUPAC Name 1-{4-bromo-2-

methylphenyl)ethanone

4'-Bromo-2'-
Synonyms [1]
methylacetophenone

) Pale-yellow to Yellow-brown
Physical Form o o )
Liguid or Semi-solid or Solid

Purity Typically 297%

Sealed in a dry environment at
Storage
room temperature

Synthesis of 1-(4-Bromo-2-methylphenyl)ethanone

The primary method for the synthesis of 1-(4-Bromo-2-methylphenyl)ethanone is the Friedel-
Crafts acylation of 1-bromo-3-methylbenzene.[2][3] This electrophilic aromatic substitution
reaction involves the introduction of an acyl group into the aromatic ring using an acyl halide
and a Lewis acid catalyst.

Experimental Protocol: Friedel-Crafts Acylation

This protocol is based on the general principles of Friedel-Crafts acylation.[2][4]
Materials:

e 1-Bromo-3-methylbenzene

o Acetyl chloride

e Anhydrous aluminum chloride (AICI3)
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Dry dichloromethane (DCM)

Hydrochloric acid (HCI), concentrated

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSQOa)

Ice

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas trap, suspend anhydrous
aluminum chloride (1.1 equivalents) in dry dichloromethane under an inert atmosphere (e.qg.,
nitrogen or argon).

Cool the suspension to 0°C in an ice bath.
Slowly add acetyl chloride (1.05 equivalents) dropwise to the stirred suspension.

After the addition of acetyl chloride, add 1-bromo-3-methylbenzene (1.0 equivalent)
dropwise, maintaining the temperature at 0°C.

Once the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-4 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of
crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride
complex.

Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purify the crude product by vacuum distillation or column chromatography to yield 1-(4-
Bromo-2-methylphenyl)ethanone.

Logical Workflow for Synthesis:
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Caption: Synthetic workflow for 1-(4-Bromo-2-methylphenyl)ethanone.
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Applications in Drug Development

1-(4-Bromo-2-methylphenyl)ethanone is a key intermediate in the synthesis of various
heterocyclic compounds with potential therapeutic applications. Of particular interest is its use
in the synthesis of triazole derivatives, which are known to exhibit a broad spectrum of
biological activities, including antimicrobial and antifungal properties.[5]

Synthesis of 1,2,4-Triazole Derivatives

The ketone functionality of 1-(4-Bromo-2-methylphenyl)ethanone allows for its conversion
into various heterocyclic systems. A common route to 1,2,4-triazoles involves the reaction with
semicarbazide followed by cyclization.

Experimental Protocol: Synthesis of a Semicarbazone
Intermediate

Materials:

1-(4-Bromo-2-methylphenyl)ethanone

Semicarbazide hydrochloride

Sodium acetate

Ethanol

Water

Procedure:

e Dissolve 1-(4-Bromo-2-methylphenyl)ethanone (1.0 equivalent) in ethanol in a round-
bottom flask.

 In a separate beaker, prepare a solution of semicarbazide hydrochloride (1.2 equivalents)
and sodium acetate (1.5 equivalents) in water.

o Add the agueous solution of semicarbazide to the ethanolic solution of the ketone.
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» Heat the reaction mixture to reflux for 2-3 hours, monitoring the formation of the precipitate.
o Cool the mixture to room temperature and then in an ice bath to complete the precipitation.

o Collect the solid product by filtration, wash with cold water, and then with a small amount of
cold ethanol.

o Dry the product to obtain the corresponding semicarbazone. This intermediate can then be
cyclized to the triazole derivative through various methods, often involving oxidative
conditions.

Biological Activity of Derivatives

Derivatives of 1-(4-Bromo-2-methylphenyl)ethanone, particularly those incorporating a
triazole moiety, have been investigated for their biological activities. The combination of the
substituted phenyl ring and the triazole heterocycle can lead to compounds with significant
antimicrobial properties.[6][7] Triazole-containing compounds are known to interfere with
microbial growth through various mechanisms, and the specific substitution pattern on the
phenyl ring can modulate this activity.

Workflow for Synthesis and Biological Evaluation of Triazole Derivatives:
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Caption: From synthesis to biological evaluation of triazole derivatives.

Conclusion

1-(4-Bromo-2-methylphenyl)ethanone is a valuable and versatile chemical intermediate with
significant applications in the synthesis of potentially bioactive molecules, particularly triazole
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derivatives. The synthetic routes to this compound are well-established, and its reactivity allows
for the generation of diverse chemical libraries for drug discovery programs. Further
investigation into the structure-activity relationships of its derivatives will continue to be an
important area of research for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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